Cas no 15028-56-5 (1-Benzyl-2,3-O-isopropylidene Glycerol)

• Product Name: 1-Benzyl-2,3-O-isopropylidene Glycerol
• CAS No: 15028-56-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 177782
• PubChem ID: 85795
• Update Time: 2025-05-22

1-Benzyl-2,3-O-isopropylidene Glycerol Chemical and Physical Properties

Names and Identifiers

• 4-((Benzyloxy)methyl)-2,2-dimethyl-1,3-dioxolane
• DL-Alpha,Beta-Isopropylidene Glycerol- Gamma-Benzyl Ether
• 1,3-Dioxolane,2,2-dimethyl-4-[(phenylmethoxy)methyl]-
• 1-BENZYL-2,3-O-ISOPROPYLIDENE GLYCEROL
• 2,2-dimethyl-4-(phenylmethoxymethyl)-1,3-dioxolane
• 2,2-dimethyl-4-[(phenylmethoxy)methyl]-1,3-Dioxolane
• (+-)-4-(benzyloxymethyl)-2,2-*dimethyl-1,3-dioxol
• (+-)-4-(BENZYLOXYMETHYL)-2,2-DIMETHYL-1,3-DIOXOLAN
• 1,2-isopropylideneglycerol-3-benzyl ether
• 1-O-Benzyl-2-O,3-O-isopropylideneglycerol
• 2,2-DiMethyl-4-[(phenylMethoxy)Methyl]
• 3-O-benzyl-1,2-O,O-isopropylidene-rac-glycerol
• 4-(benzyloxymethyl)-2,2-dimethyl-1,3-dioxolane
• 2,2-DiMethyl-4-[(phenylMethoxy)Methyl]-
• 2,2-Dimethyl-4-(benzyloxymethyl)-1,3-dioxolane
• -2,2-Dimethyl-4-(benzyloxymethyl)-1,3-dioxolane
• (4S)-Benzyloxymethyl-2,2-dimethyl-[1,3]dioxolane
• 2,2-Dimethyl-4-[(benzyloxy)methyl]-1,3-dioxolane
• alpha,beta-isopropylideneglycerol-gamma-benzyl ether
• (+-)-4-(BENZYLOXYMETHYL)-2,2-DIMETHYL-1, 3-DIOXOLAN
• DBFDSKSLTCMIPB-UHFFFAOYSA-N
• NSC-75108
• FT-0658404
• 15028-56-5
• DTXSID301220925
• EINECS 239-110-0
• SCHEMBL565818
• FT-0662822
• D84796
• SB49354
• NSC75108
• 4-[(benzyloxy)methyl]-2,2-dimethyl-1,3-dioxolane
• NS00051824
• 1,3-Dioxolane, 2,2-dimethyl-4-[(phenylmethoxy)methyl]-
• NSC 75108
• 1,2-O-ISOPROPYLIDENE-3-O-BENZYL-RAC-GLYCEROL
• 4-benzyloxymethyl-2,2-dimethyl-1,3-dioxolane
• J-010174
• 76189-94-1
• AKOS015912433
• SB46941
• DB-063850
• 1-Benzyl-2,3-O-isopropylidene Glycerol

• Inchi： 1S/C13H18O3/c1-13(2)15-10-12(16-13)9-14-8-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key： DBFDSKSLTCMIPB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Not available
• Density: 1.051 g/mL at 25 °C(lit.)
• Boiling Point: 89-91 °C0.1 mm Hg(lit.)
• Flash Point: 110 °C
• Refractive Index: n20/D 1.494(lit.)
• PSA: 27.69000
• LogP: 2.35470
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Benzyl-2,3-O-isopropylidene Glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：10-23
• Storage Condition：2-8°C

Additional information on 1-Benzyl-2,3-O-isopropylidene Glycerol

Comprehensive Overview of 1-Benzyl-2,3-O-isopropylidene Glycerol (CAS No. 15028-56-5): Properties, Applications, and Industry Insights

1-Benzyl-2,3-O-isopropylidene Glycerol (CAS No. 15028-56-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This compound, characterized by its benzyl-protected glycerol structure and isopropylidene acetal group, serves as a critical intermediate in the synthesis of complex molecules. Its unique chemical properties, including stability under mild conditions and reactivity in selective deprotection, make it a valuable asset in modern organic chemistry.

The growing demand for 1-Benzyl-2,3-O-isopropylidene Glycerol is driven by its role in the production of chiral building blocks and pharmaceutical intermediates. Researchers and manufacturers frequently search for "CAS 15028-56-5 suppliers" or "1-Benzyl-2,3-O-isopropylidene Glycerol synthesis" to source high-purity batches or optimize synthetic routes. With the rise of green chemistry trends, inquiries about "sustainable synthesis of glycerol derivatives" have also surged, highlighting the need for eco-friendly production methods.

From a structural perspective, the benzyl group in 1-Benzyl-2,3-O-isopropylidene Glycerol provides steric protection, while the isopropylidene moiety enhances solubility in non-polar solvents. This dual functionality enables its use in asymmetric catalysis and multi-step organic transformations. Recent studies emphasize its utility in designing biodegradable surfactants and lipid analogs, aligning with the global push toward bio-based materials.

In the pharmaceutical sector, CAS 15028-56-5 is pivotal for constructing glyceryl ethers and prodrugs. Its compatibility with enzymatic resolution techniques has sparked interest in "enantioselective synthesis" applications. Additionally, the compound’s stability profile makes it suitable for long-term storage, a key consideration for industrial-scale procurement.

Market trends indicate increased scrutiny on regulatory compliance for intermediates like 1-Benzyl-2,3-O-isopropylidene Glycerol. Searches for "REACH certification for CAS 15028-56-5" reflect this focus. Analytical methods such as HPLC purity testing and NMR characterization are frequently discussed in technical forums, underscoring the importance of quality control.

Looking ahead, innovations in continuous flow chemistry and catalytic hydrogenation may further streamline the production of 1-Benzyl-2,3-O-isopropylidene Glycerol. As industries prioritize cost-effective and scalable processes, this compound’s relevance in high-value chemical manufacturing is poised to expand.